Cas no 1361648-10-3 (5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361648-10-3
• MF: C₁₄H₆Cl₃F₅O
• MW: 391.547858715057
• CID: 4993376
• Update Time: 2025-10-28

5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5O/c15-10-3-7(4-11(16)12(10)17)6-1-8(14(20,21)22)5-9(2-6)23-13(18)19/h1-5,13H
• InChI Key： GVVKPFZZFTVUPO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(=CC(C(F)(F)F)=C1)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 7.2
• Topological Polar Surface Area: 9.2

Additional information on 5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl

5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl: A Comprehensive Overview

5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl, also known by its CAS number CAS No. 1361648-10-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The molecule is further substituted with a difluoromethoxy group at the 5' position and a trifluoromethyl group at the 3' position, along with trichloro substitution at the 3,4,5 positions of the other phenyl ring.

The synthesis of 5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl involves a series of carefully controlled reactions to achieve the desired substitution pattern on the biphenyl framework. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity levels. The compound's stability under various conditions has been extensively studied, making it suitable for use in demanding environments.

One of the most notable applications of this compound is in the field of material science, where it serves as a precursor for advanced polymers and high-performance materials. Its ability to form stable bonds with other functional groups makes it an ideal candidate for developing materials with enhanced mechanical and thermal properties. Additionally, research has shown that this compound exhibits unique electronic properties, which have potential applications in optoelectronics and semiconductors.

The environmental impact of CAS No. 1361648-10-3 has also been a subject of recent studies. Researchers have investigated its biodegradability and potential toxicity to aquatic life under controlled laboratory conditions. These studies have provided valuable insights into its safe handling and disposal practices, ensuring minimal environmental impact when used responsibly.

In conclusion, 5'-(Difluoromethoxy)-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties make it an essential component in modern material science and chemical research.